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Compound of Interest

Compound Name: Lturm34

Cat. No.: B608666

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lturm34 is a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), a key
enzyme in the non-homologous end joining (NHEJ) pathway of DNA double-strand break
repair. With an 1IC50 of 34 nM for DNA-PK, Lturm34 demonstrates significant selectivity over
Class | PI3K isoforms.[1][2] Its ability to induce antiproliferative effects in a variety of tumor cell
lines makes it a valuable tool for cancer research and drug development.[1] This document
provides detailed protocols for the preparation, storage, and handling of Lturm34 stock
solutions for in vitro laboratory use.

Lturm34 Properties

A summary of the key chemical and physical properties of Lturm34 is presented in the table
below.
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Property Value Source
Molecular Weight 414.48 g/mol [1]
Formula C24H18N203S

Appearance White to off-white solid [3]
Purity >98%

CAS Number 1879887-96-3 [1]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of Lturm34.

Parameter Recommendation Source

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

=50 mM (e.g., 60 mg/mL, 82

Solubility in DMSO
mg/mL)

Storage of Powder -20°C for up to 3 years [1]

) -80°C for up to 1 year or -20°C
Storage of Stock Solution ) [1]
for shorter periods

Note: It is highly recommended to use anhydrous, high-purity DMSO to prepare stock solutions.
DMSO is hygroscopic, and the presence of water can affect the solubility and stability of the
compound. Aliquoting the stock solution into single-use volumes is advised to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Preparation of a 10 mM Lturm34 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Lturm34 in DMSO. This
concentration is a common starting point for subsequent dilutions for various in vitro assays.

Materials:
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Lturm34 powder

Anhydrous dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated micropipettes and sterile tips
Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the vial of Lturm34 powder and the DMSO to come to room
temperature before opening to prevent condensation.

Weigh Lturm34: Accurately weigh out the desired amount of Lturm34 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.145
mg of Lturm34 (Molecular Weight = 414.48 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the Lturm34 powder. For the example
above, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the Lturm34 powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to
aid dissolution if necessary.[1] Visually inspect the solution to ensure there are no visible
particles.

Aliquoting: Dispense the stock solution into sterile, single-use aliquots in microcentrifuge
tubes. The volume of the aliquots should be based on the typical experimental needs to
minimize waste and repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage.[1]

Preparation of Working Solutions

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.targetmol.com/compound/lturm34
https://www.targetmol.com/compound/lturm34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

For cell-based assays, the high concentration of DMSO in the stock solution can be toxic to
cells. Therefore, it is crucial to dilute the stock solution to a working concentration where the
final DMSO concentration is typically below 0.5%.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Lturm34 stock solution at room
temperature.

 Intermediate Dilutions (Optional): Depending on the desired final concentration, it may be
necessary to perform one or more serial dilutions of the stock solution in DMSO or the
appropriate cell culture medium.

 Final Dilution: Directly add the required volume of the Lturm34 stock or intermediate dilution
to the pre-warmed cell culture medium to achieve the desired final concentration. Mix well by
gentle pipetting or inversion.

e DMSO Control: Prepare a vehicle control by adding the same volume of DMSO (without
Lturm34) to the cell culture medium as was used for the highest concentration of the
inhibitor. This is essential to account for any effects of the solvent on the experimental
system.

Example Dilution: To prepare a 10 uM working solution from a 10 mM stock, you would perform
a 1:1000 dilution. For instance, add 1 pL of the 10 mM stock solution to 999 pL of cell culture
medium.

Application Notes

Lturm34 is a potent inhibitor of the DNA-PK signaling pathway, which plays a critical role in the
repair of DNA double-strand breaks through non-homologous end joining (NHEJ). Inhibition of
this pathway can lead to the accumulation of DNA damage and subsequent cell death,
particularly in cancer cells that are often more reliant on specific DNA repair pathways.

The IC50 of Lturm34 against DNA-PK is 34 nM.[1] For enzymatic assays, a concentration
range around this IC50 value would be appropriate. For cell-based assays, the effective
concentration can vary depending on the cell line and the specific assay being performed. It is
recommended to perform a dose-response experiment, typically starting from the nanomolar to
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the low micromolar range, to determine the optimal working concentration for your specific
experimental setup. For example, Lturm34 has been shown to inhibit the proliferation of the
HOP-92 non-small cell lung cancer cell line by 54%.[1]
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Caption: DNA-PK's role in the Non-Homologous End Joining (NHEJ) pathway and its inhibition
by Lturm34.

Experimental Workflow for Lturm34 Stock Solution
Preparation
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Caption: Workflow for preparing Lturm34 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Lturm34 Stock Solutions for Laboratory
Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608666#how-to-prepare-Iturm34-stock-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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